Cas no 2228311-44-0 (3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• CAS No: 2228311-44-0
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5937514
• PubChem ID: 165690543
• Update Time: 2025-10-15

3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid
• 2228311-44-0
• EN300-1926881

• Inchi： 1S/C8H8BrNO3/c9-5-2-1-3-10-8(5)6(11)4-7(12)13/h1-3,6,11H,4H2,(H,12,13)
• InChI Key： CCUOXMKTXVEPBT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid

3-(3-Bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2228311-44-0): A Comprehensive Overview

3-(3-Bromopyridin-2-yl)-3-hydroxypropanoic acid (hereafter referred to as compound 1) is a biologically active organic compound with the CAS registry number 2228311-44-0. This compound has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a pyridine ring substituted with a bromine atom at position 3, a hydroxyl group, and a carboxylic acid moiety, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of compound 1 in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases, cancer, and inflammation. The pyridine ring serves as a key structural element, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. The presence of the bromine atom at position 3 introduces electronic and steric effects that can modulate the compound's bioactivity and pharmacokinetic properties.

One of the most notable advancements involving compound 1 is its role in the synthesis of bioactive molecules with improved potency and selectivity. For instance, researchers have utilized compound 1 as a precursor for constructing heterocyclic frameworks that exhibit anti-inflammatory and antioxidant activities. These findings underscore the potential of compound 1 in developing next-generation therapeutic agents.

In addition to its medicinal applications, compound 1 has also been explored for its utility in materials science. The hydroxyl and carboxylic acid groups present in the molecule enable it to participate in various polymerization reactions, leading to the formation of functional polymers with applications in drug delivery systems and biosensors. Recent breakthroughs in this area have demonstrated the feasibility of using compound 1 to create biocompatible materials that can enhance drug efficacy while minimizing side effects.

The synthesis of compound 1 involves a multi-step process that typically begins with the bromination of pyridine derivatives followed by hydroxylation and carboxylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that compound 1 is readily available for large-scale applications. Advanced techniques such as microwave-assisted synthesis and catalytic methods have further enhanced the efficiency of these processes.

From an environmental perspective, understanding the degradation pathways and ecological impact of compound 1 is crucial for its sustainable use. Studies have shown that compound 1 undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic makes it an attractive option for eco-friendly chemical processes.

In conclusion, 3-(3-bromopyridin-2-yl)-3-hydroxypropanoic acid (CAS No. 2228311-44-0) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and uses, compound 1 is poised to play an increasingly important role in advancing both medicine and materials science.